Cas no 1160790-18-0 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1160790-18-0
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.085342407227
• MDL: MFCD16659797
• CID: 822318
• PubChem ID: 329766224
• Update Time: 2025-04-19

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine,6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• [1,2,4]Triazolo[1,5-a]pyridine-6-boronic acid pinacol ester
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)[1,2,4]triazolo[1,5-a]pyridine
• 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• 6-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)[1,2,4]triazolo[1,5-a]pyridine
• PubChem18471
• PubChem23990
• AMBA00048
• QXPSJGKDBGYOEX-

• MDL： MFCD16659797
• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-5-6-10-14-8-15-16(10)7-9/h5-8H,1-4H3
• InChI Key： QXPSJGKDBGYOEX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=NC=NN3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.13400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 48.6

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 109-114 °C
• PSA: 48.65000
• LogP: 1.02850

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C